Cas no 346457-41-8 ([NH2Me2][(RuCl((R)-segphos(regR)))2(mu-Cl)3])

• Product Name: [NH2Me2][(RuCl((R)-segphos(regR)))2(mu-Cl)3]
• CAS No: 346457-41-8
• MF: C₈₀H₇₈Cl₁₀N₂O₈P₄Ru₄
• MW: 2078.18897485733
• MDL: MFCD09753037
• CID: 302647
• PubChem ID: 253660972
• Update Time: 2025-04-19

[NH2Me2][(RuCl((R)-segphos(regR)))2(mu-Cl)3] Chemical and Physical Properties

Names and Identifiers

• (R)-[(RuCl(SEGPHOS)2(μ-Cl)3[NH2Me2]
• (R)-Ru(OAc)2(BINAP)
• [NH2Me2][(RuCl((R)-segphos®))2(μ-Cl)3]
• [NH2Me2][(RuCl((R)-segphos(regR)))2(mu-Cl)3]
• [NH2Me2][(RuCl((R)-segphos(regR)))2(mu-Cl)3] [NH2Me2][(RuCl((R)-segphos®))2(μ-Cl)3]
• [NH2Me2][(RuCl((R)-segphos?))2(μ-Cl)3]
• Dimethylammonium dichlorotri(?chloro)bis[(R)-(+)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole]diruthenate(II) [NH2Me2][{RuCl((R)-segphos)}2(?Cl)3]
• Dimethylammonium dichlorotri(μ-chloro)bis[(R)-(+)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole]diruthenate(II),  [NH2Me2][{RuCl((R)-segphos)}2(μ-Cl)3]
• (R)-[(RuCl(SEGPHOS?))2(μ-Cl)3][NH2Me2]
• )}2(&mu
• 346457-41
• -bi-1,3-benzodioxole]diruthenate(II) [NH2Me2][{RuCl((R)-segphos&reg
• -bi-1,3-benzodioxole]diruthenate(II),[NH2Me2][
• -bis(diphenylphosphino)-4,4&#039
• Dimethylammonium dichlorotri(chloro)bis[(R)-(+)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole]diruthenate(II) [NH2Me2][{RuCl((R)-segphos)}2(Cl)3]
• Dimethylammonium Dichlorotri(μ-chloro)bis[(R)-(+)-5,5'-bis(diphenylphosphino)-4,4'-bi-1,3-benzodioxole]diruthenate(II)
• N1021
• N1022

• MDL： MFCD09753037
• Inchi： 1S/2C38H28O4P2.2C2H7N.10ClH.4Ru/c2*1-5-13-27(14-6-1)43(28-15-7-2-8-16-28)33-23-21-31-37(41-25-39-31)35(33)36-34(24-22-32-38(36)42-26-40-32)44(29-17-9-3-10-18-29)30-19-11-4-12-20-30;2*1-3-2;;;;;;;;;;;;;;/h2*1-24H,25-26H2;2*3H,1-2H3;10*1H;;;;/q;;;;;;;;;;;;;;;;2*+2/p-2
• InChI Key： JYVCLFCTMHRLHD-UHFFFAOYSA-L
• SMILES： [Ru-]([ClH+])([ClH+])[ClH+].[Ru-]([ClH+])([ClH+])[ClH+].[Ru].[Ru].Cl.Cl.[Cl-].[Cl-].P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=C2C(=C1C1=C3C(=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1)OCO3)OCO2.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=C2C(=C1C1=C3C(=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1)OCO3)OCO2.N(C)C.N(C)C

Computed Properties

• Exact Mass: 1645.01000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 98
• Rotatable Bond Count: 14
• Complexity: 790
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 90.4

Experimental Properties

• Color/Form: Not available
• Melting Point: >100°C
• PSA: 140.23000
• LogP: 12.06630
• Sensitiveness: air sensitive
• Solubility: Not available

[NH2Me2][(RuCl((R)-segphos(regR)))2(mu-Cl)3] Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H360-H371-H373-H402
• Warning Statement： P201-P202-P260-P264-P270-P273-P280-P308+P311-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C